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Compound of Interest

Compound Name: Cupric formate

Cat. No.: B1198405 Get Quote

CAS Number: 544-19-4

This technical guide provides a comprehensive overview of anhydrous cupric formate, also

known as copper(II) formate. It is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its chemical and physical properties,

experimental protocols for its synthesis, and its relevance in biological systems and signaling

pathways.

Chemical and Physical Properties
Anhydrous cupric formate is a blue or greenish crystalline solid.[1] It is composed of copper in

the +2 oxidation state and formate anions. The compound is soluble in water and exhibits

hygroscopic properties.[1] Several key identifiers and properties are summarized in the tables

below.

Table 1: Chemical Identifiers for Anhydrous Cupric Formate
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Identifier Value

CAS Number 544-19-4[1][2][3]

Molecular Formula C₂H₂CuO₄[1][2][3]

Molecular Weight 153.58 g/mol [1][2][3]

IUPAC Name copper(II) formate[4]

Synonyms
Cupric diformate, Copper diformate,

Tubercuprose[1][4]

InChI Key HFDWIMBEIXDNQS-UHFFFAOYSA-L[4]

EINECS 208-865-8[2][4]

Table 2: Physical and Chemical Properties of Anhydrous Cupric Formate

Property Value

Appearance Blue to green crystalline powder[1][2]

Density 1.831 g/cm³[5]

Melting Point Decomposes at approximately 200°C[6]

Water Solubility Soluble[1][2]

Stability
Stable under normal conditions, but

hygroscopic[1]

Experimental Protocols
Detailed methodologies for the synthesis of anhydrous cupric formate are crucial for

reproducible research. The following protocols describe common laboratory-scale preparations.

Synthesis of Anhydrous Cupric Formate from Copper
Hydroxide
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This protocol details the synthesis of anhydrous cupric formate starting from copper

hydroxide, which first yields the tetrahydrate form, followed by dehydration.

Experimental Workflow

Step 1: Reaction

Step 2: Isolation of Hydrate

Step 3: Dehydration

Copper Hydroxide Powder (1.62 kg)

Reaction Mixture

80% Aqueous Formic Acid (4.8 kg)

Filtration

Stir for 1 hour

Copper Formate Tetrahydrate (Solid)

Dehydration at 100°C under vacuum

Anhydrous Copper Formate

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1198405?utm_src=pdf-body
https://www.benchchem.com/product/b1198405?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the synthesis of anhydrous cupric formate.

Procedure:

To 1.62 kg of copper hydroxide powder, add 4.8 kg of an 80% aqueous solution of formic

acid.[2]

Stir the resulting mixture for 1 hour.[2]

Filter the mixture to isolate the solid product, which is copper formate tetrahydrate.[2]

Dehydrate the copper formate tetrahydrate at 100°C under a vacuum to yield anhydrous

copper formate.[2]

General Preparation from Copper(II) Salts
Anhydrous cupric formate can also be prepared by the reaction of other copper(II) sources

with formic acid.

Reaction Scheme:

CuO + 2HCOOH → Cu(HCOO)₂ + H₂O

Cu(OH)₂ + 2HCOOH → Cu(HCOO)₂ + 2H₂O

CuCO₃ + 2HCOOH → Cu(HCOO)₂ + H₂O + CO₂

Procedure:

Add a copper(II) source (oxide, hydroxide, or carbonate) in small portions to formic acid with

stirring.[6]

Continue adding the copper salt until the reaction ceases (e.g., no more gas evolution for the

carbonate).[6]

Filter the resulting solution to remove any unreacted solids.[6]

Crystallization from solutions at temperatures between 75-85°C will yield the anhydrous

form.[5]
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Role in Biological Systems and Drug Development
While cupric formate itself is not a therapeutic agent, its constituent, copper, is an essential

trace element with significant implications in biology and drug development.[7][8] Copper ions

can be released from cupric formate in biological systems and participate in various cellular

processes.

Copper's ability to cycle between Cu(I) and Cu(II) oxidation states makes it a critical cofactor in

numerous enzymes involved in processes like cellular respiration, antioxidant defense, and

neurotransmitter synthesis.[9][10] However, this redox activity also means that an excess of

free copper can be toxic, primarily through the generation of reactive oxygen species (ROS).[9]

[10]

The development of copper-based drugs is an active area of research, particularly in cancer

therapy.[11][12] The strategy often involves using ligands to form copper complexes that can

be delivered to target cells, where the release of copper or the complex itself can induce cell

death through various mechanisms, including apoptosis and autophagy.[11]

Copper in Cellular Signaling
Copper ions are not just passive cofactors; they actively modulate key signaling pathways that

are often dysregulated in diseases like cancer.

Key Signaling Pathways Modulated by Copper:

MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway is a crucial signaling

cascade that regulates cell proliferation, differentiation, and survival. Copper ions have been

shown to directly regulate the activity of components within this pathway.[13]

PI3K-Akt Pathway: This pathway is central to cell growth, metabolism, and survival. Copper

can influence the activation of this pathway, for instance, by promoting the release of growth

factors like FGF-1.[13][14]

Inflammatory Signaling: Recent research has identified a druggable copper-signaling

pathway that drives inflammation.[15] In inflammatory macrophages, mitochondrial copper(II)

catalyzes NAD(H) redox cycling, which leads to metabolic and epigenetic changes that

promote an inflammatory state.[16]
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Caption: Simplified diagram of copper's role in key signaling pathways.

Safety and Handling
Cupric formate should be handled with care. As with other copper salts, it can be harmful if

swallowed and may cause irritation to the skin, eyes, and respiratory system.[4] Appropriate

personal protective equipment, including gloves and safety glasses, should be worn when

handling the compound.

Conclusion
Anhydrous cupric formate, identified by CAS number 544-19-4, is a well-characterized

inorganic compound with straightforward synthesis protocols. While its direct applications in

drug development are not established, its role as a source of bioactive copper ions makes it a

compound of interest for researchers studying the roles of copper in biological signaling and

disease. The modulation of critical pathways such as MAPK and PI3K-Akt by copper ions

highlights the potential for developing novel copper-based therapeutic strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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